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Compound of Interest

Compound Name: 2-Bromo-3-methylaniline

Cat. No.: B1268886

An In-depth Technical Guide to 2-Bromo-3-
methylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Bromo-3-methylaniline, a key intermediate in various industrial syntheses. The
information is curated for professionals in research and development, with a focus on data
presentation, experimental context, and logical workflows.

Core Chemical and Physical Properties

2-Bromo-3-methylaniline is an aromatic amine that serves as a versatile building block in
organic synthesis. Its molecular structure, featuring both a bromine atom and a methyl group
on the aniline ring, offers unique reactivity and functional characteristics.

A summary of its key quantitative data is presented below for easy reference and comparison.
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Property Value

Molecular Formula C7HsBrN[1][2][3][4]
Molecular Weight 186.05 g/mol [1][2][3][5]
CAS Number 54879-20-8[1][2][5]
Density 1.489 g/mL at 25 °C[2][5]
Boiling Point 48 °C at 0.03 mmHg[2][5]
Refractive Index n20/D 1.605[2][5]

Exact Mass 184.98401 Da[1]

Applications in Synthesis

2-Bromo-3-methylaniline is a crucial intermediate in several manufacturing sectors, most
notably in the production of pharmaceuticals, dyes, and agrochemicals. Its utility stems from
the strategic placement of its functional groups, which allows for diverse chemical
modifications.

o Pharmaceutical Development: This compound is a precursor in the synthesis of various
active pharmaceutical ingredients (APIs), particularly noted in the development of anti-
inflammatory and analgesic drugs.[2]

e Dye and Pigment Manufacturing: It is utilized in the creation of dyes and pigments, where its
structure contributes to the color stability and intensity of the final products.[2]

o Agrochemical Production: The molecule plays a role in the synthesis of certain herbicides
and pesticides, contributing to the development of effective crop protection agents.[2]

The logical workflow for the utilization of 2-Bromo-3-methylaniline as a chemical intermediate
is depicted in the following diagram.
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Caption: Synthetic utility of 2-Bromo-3-methylaniline.

Experimental Protocols: A Representative Synthesis

While specific experimental protocols are proprietary and vary based on the desired end-
product, a general workflow for a typical synthetic application, such as a cross-coupling
reaction, is outlined below. This serves as a foundational methodology that can be adapted by
researchers.

Objective: To utilize 2-Bromo-3-methylaniline in a Suzuki cross-coupling reaction to form a C-
C bond, a common step in pharmaceutical synthesis.

Materials:

e 2-Bromo-3-methylaniline
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A boronic acid derivative

Palladium catalyst (e.g., Pd(PPhs)a)

A base (e.g., K2COs, Na2COs)

An appropriate solvent system (e.g., Toluene/Water, Dioxane/Water)

Inert gas (Nitrogen or Argon)

Methodology:

» Reaction Setup: A dried reaction flask is charged with 2-Bromo-3-methylaniline, the boronic
acid derivative, the palladium catalyst, and the base.

e Solvent Addition: The chosen solvent system is added to the flask.

 Inert Atmosphere: The reaction mixture is degassed and placed under an inert atmosphere
of nitrogen or argon to prevent oxidation of the catalyst.

o Heating: The mixture is heated to the required temperature (typically 80-110 °C) and stirred
for a specified period (ranging from a few hours to overnight).

e Monitoring: The reaction progress is monitored by an appropriate analytical technique, such
as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The aqueous
layer is separated, and the organic layer is washed with brine, dried over an anhydrous salt
(e.g., MgSOa4 or Na2S04), and filtered.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified, typically by column chromatography, to yield the desired coupled product.

The workflow for this representative experimental protocol is visualized in the diagram below.
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Caption: Workflow for a Suzuki cross-coupling reaction.
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This guide provides essential technical data and a contextual framework for the use of 2-
Bromo-3-methylaniline. Researchers and professionals are encouraged to adapt the provided
methodologies to their specific synthetic targets and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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